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Compound of Interest

Compound Name: Glycine, N-(ethoxycarbonyl)-

Cat. No.: B1266080

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. Glycine, N-(ethoxycarbonyl)-, a derivative of the amino acid glycine, requires
careful consideration for its disposal due to its potential irritant properties. This guide provides
essential, step-by-step procedures for the safe disposal of this compound, aligning with best
practices in laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Glycine, N-(ethoxycarbonyl)-
with appropriate personal protective equipment (PPE). According to its Globally Harmonized
System (GHS) classification, this compound can cause skin irritation (H315), serious eye
irritation (H319), and respiratory irritation (H335)[1]. Therefore, always wear safety goggles,
chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated
area or under a chemical fume hood.

Step-by-Step Disposal Protocol

Given the hazardous nature of Glycine, N-(ethoxycarbonyl)-, it is imperative to follow a
structured disposal plan that prioritizes safety and regulatory compliance. The following steps
outline the recommended procedure for its disposal.

1. Waste ldentification and Segregation:
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Clearly label a dedicated waste container for "Glycine, N-(ethoxycarbonyl)-" and its
residues.

Do not mix this waste with other chemical waste streams unless compatibility has been
verified.

. Small Quantities - Neutralization and Aqueous Disposal (if permissible):

For very small quantities, neutralization to a less hazardous form may be an option, but this
should only be performed by personnel experienced in chemical reactions and in accordance
with local regulations.

Since Glycine, N-(ethoxycarbonyl)- is an amino acid derivative, it possesses both acidic
(carboxylic acid) and basic (amino) functionalities, though the N-ethoxycarbonyl group will
influence its properties. The pH of the waste solution should be adjusted towards neutral (pH
6-8) using a suitable acid or base.

After neutralization, and only if permitted by your institution's safety office and local
wastewater regulations, the neutralized solution may be highly diluted with water and flushed
down the sanitary sewer.

. Large Quantities or Pure Compound - Licensed Waste Disposal:

For larger quantities or the pure, unadulterated compound, the preferred and safest method
of disposal is through a licensed chemical waste management company.

Package the waste in a securely sealed, properly labeled container. The label should include
the chemical name, quantity, and hazard symbols.

Store the waste container in a designated, well-ventilated, and secure area until it is
collected by the waste disposal service.

. Incineration:

Chemical incineration at a licensed facility is a common and effective method for the disposal
of many organic compounds[2][3][4]. The high temperatures and controlled conditions
ensure the complete destruction of the chemical into less harmful components.
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« If utilizing a waste disposal service, they will likely use this method for organic chemical
waste.

Quantitative Data Summary

For clarity and quick reference, the following table summarizes key quantitative data related to
the safe handling and disposal of Glycine, N-(ethoxycarbonyl)-.

Parameter Value Source
GHS Hazard Statement Codes  H315, H319, H335 [1]
Recommended pH for )
] 6.0-8.0 General lab practice
Aqueous Disposal
Incineration Temperature 900°C - 1400°C [5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for making decisions on the proper
disposal of Glycine, N-(ethoxycarbonyl)-.
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Caption: Decision workflow for the proper disposal of Glycine, N-(ethoxycarbonyl)-.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of Glycine, N-(ethoxycarbonyl)-, thereby protecting personnel and
maintaining compliance with all relevant safety regulations. Always consult your institution's
specific safety guidelines and your local environmental regulations for the most accurate and
up-to-date disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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